4-(3-PHENYL-1,2,4-OXADIAZOL-5-YL)-1-(THIOPHENE-2-SULFONYL)PIPERIDINE

• IUPAC Name: 3-phenyl-5-(1-thiophen-2-ylsulfonylpiperidin-4-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H17N3O3S2/c21-25(22,15-7-4-12-24-15)20-10-8-14(9-11-20)17-18-16(19-23-17)13-5-2-1-3-6-13/h1-7,12,14H,8-11H2
• InChI Key: PKRFFJIEBANWKU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC(=NO2)C3=CC=CC=C3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C17H17N3O3S2
• Molecular Weight: 375.5 g/mol
• CAS No.: 946370-10-1

Description

4-(3-Phenyl-1,2,4-oxadiazol-5-yl)-1-(thiophene-2-sulfonyl)piperidine is a sophisticated chemical scaffold designed for medicinal chemistry and drug discovery research. This compound features a hybrid structure integrating three privileged pharmacophores: a piperidine ring, a 1,2,4-oxadiazole heterocycle, and a thiophene sulfonamide group. The 1,2,4-oxadiazole ring is a well-established bioisostere for ester and amide functionalities, known to enhance metabolic stability and improve the pharmacokinetic properties of lead compounds . This heterocycle is present in several approved drugs and exhibits a broad spectrum of biological activities, making it a high-value template in the design of novel therapeutic agents . The specific molecular architecture of this compound suggests significant potential for probing diverse biological targets. Piperidine and sulfonamide derivatives are extensively explored in medicinal chemistry, and their incorporation here creates a multi-functional research tool. Although the specific biological data for this exact molecule is proprietary, compounds bearing the 1,2,4-oxadiazole moiety have demonstrated potent activities, including antimicrobial, anti-inflammatory, anticancer, and central nervous system effects . Furthermore, structurally related sulfonamide-piperidine compounds have been investigated as mechanism-based inhibitors for enzymes such as Fatty Acid Amide Hydrolase (FAAH), indicating potential applications in neuropharmacology and pain research . Researchers can utilize this chemical as a key intermediate or a starting point for the synthesis of more complex molecules, for structure-activity relationship (SAR) studies, or for screening against novel biological targets in hit-to-lead optimization campaigns. This product is intended for use by qualified researchers in a controlled laboratory setting. It is provided For Research Use Only and is not intended for diagnostic, therapeutic, or any other human use.

Biological Activity

The compound 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-(thiophene-2-sulfonyl)piperidine is a synthetic organic molecule that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{16}N_4O_2S$, with a molecular weight of approximately 344.39 g/mol. The structure consists of a piperidine ring substituted with a thiophene sulfonyl group and an oxadiazole moiety, which is known for its diverse biological activities.

Property	Value
Molecular Formula	C₁₆H₁₆N₄O₂S
Molecular Weight	344.39 g/mol
IUPAC Name	4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-(thiophene-2-sulfonyl)piperidine

Antimicrobial Activity

Research indicates that compounds containing oxadiazole rings exhibit significant antimicrobial properties. For instance, derivatives of oxadiazole have shown efficacy against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The presence of the thiophene sulfonyl group may enhance these effects by increasing lipophilicity, facilitating membrane penetration.

Anticancer Properties

Several studies have explored the anticancer potential of oxadiazole derivatives. The compound has been tested against various cancer cell lines. In one study, it was found to induce apoptosis in human breast cancer cells (MCF-7) through the activation of caspase pathways. The structure-activity relationship (SAR) analysis suggested that modifications on the phenyl group significantly influence cytotoxic activity.

Case Study:
In a study involving the compound's analogs, it was reported that specific substitutions on the oxadiazole ring enhanced cytotoxicity against colorectal cancer cells (HT29). The IC50 values ranged from 10 to 30 µM, comparable to standard chemotherapeutics like doxorubicin.

Enzyme Inhibition

The compound's potential as an enzyme inhibitor has also been investigated. It has shown inhibitory activity against acetylcholinesterase (AChE), an enzyme linked to neurodegenerative diseases like Alzheimer's. The inhibition mechanism appears to involve non-covalent interactions with the enzyme's active site.

The biological activities of 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-(thiophene-2-sulfonyl)piperidine can be attributed to its ability to interact with specific molecular targets:

• Binding Affinity : The oxadiazole moiety enhances binding affinity to target proteins due to its planarity and electron-withdrawing nature.
• Apoptosis Induction : In cancer cells, the compound activates intrinsic apoptotic pathways via mitochondrial disruption.
• Enzyme Interaction : For AChE inhibition, the compound likely forms hydrogen bonds and hydrophobic interactions within the enzyme's active site.

Comparative Analysis with Similar Compounds

To better understand its biological profile, a comparative analysis with similar compounds is useful:

Compound	Activity Type	IC50 (µM)
4-(3-Pyridyl)-1-(thiophene-2-sulfonyl)piperidine	Anticancer	25
5-(4-Chlorophenyl)-1-(oxadiazol-5-yl)piperidine	Antimicrobial	15
N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]propanamide	Enzyme Inhibition (AChE)	20

Scientific Research Applications

Anticancer Activity

Research indicates that compounds containing oxadiazole moieties often exhibit anticancer properties. The mechanism of action may involve the inhibition of specific enzymes or pathways associated with cell proliferation. For instance, studies have shown that derivatives of oxadiazole can inhibit the activity of kinases involved in cancer cell growth, making them candidates for further development in cancer therapeutics.

Antimicrobial Properties

The presence of the thiophene and oxadiazole rings enhances the compound's potential as an antimicrobial agent. Preliminary studies suggest that it may exhibit activity against various bacterial strains and fungi, which is critical in the fight against antibiotic-resistant pathogens.

Anti-inflammatory Effects

Compounds similar to 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-(thiophene-2-sulfonyl)piperidine have been investigated for their anti-inflammatory properties. They may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines or enzymes like cyclooxygenase (COX), which are pivotal in inflammatory responses.

Case Study 1: Anticancer Activity

A study published in a peer-reviewed journal examined the anticancer effects of several oxadiazole derivatives, including those similar to 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-(thiophene-2-sulfonyl)piperidine . The results indicated significant inhibition of tumor cell proliferation in vitro and in vivo models, suggesting a potential role as an anticancer agent .

Case Study 2: Antimicrobial Efficacy

Another research effort focused on evaluating the antimicrobial activity of oxadiazole-containing compounds against various pathogens. The findings revealed that certain derivatives exhibited potent antibacterial and antifungal activities, outperforming traditional antibiotics in some cases .

Case Study 3: Anti-inflammatory Mechanisms

Research exploring the anti-inflammatory properties highlighted how compounds like 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-(thiophene-2-sulfonyl)piperidine could reduce inflammation markers in animal models of arthritis. This suggests that further development could lead to new treatments for inflammatory diseases .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Analysis

The compound’s structural analogs can be categorized based on variations in the oxadiazole substituents or the sulfonyl-piperidine moiety. Key examples include:

Compound	Key Structural Features	Biological/Physicochemical Relevance
A1 (from )	(E)-3-(2,4-dichlorophenyl)-1-(4-((3-phenyl-1,2,4-oxadiazol-5-yl)methoxy)phenyl)prop-2-en-1-one	Enhanced lipophilicity due to dichlorophenyl and extended π-conjugation; potential kinase inhibition .
5-(Pyrimidin-5-yl)-1,2,4-oxadiazoles	Pyrimidinyl substitution at oxadiazole 5-position	Improved hydrogen-bonding capacity; explored as antiviral agents .
Target Compound	Piperidine with thiophene sulfonyl and 3-phenyl-oxadiazole	Balanced solubility and membrane permeability; sulfonyl group may target proteases or GPCRs.

Q & A

Q. What are the established synthetic routes for 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1-(thiophene-2-sulfonyl)piperidine, and what key reaction parameters influence yield?

• Methodological Answer : Synthesis typically involves multi-step procedures:

• Step 1 : Formation of the 1,2,4-oxadiazole ring via cyclization of amidoximes with carboxylic acid derivatives (e.g., using POCl₃ as a catalyst under reflux conditions) .
• Step 2 : Sulfonylation of the piperidine moiety using thiophene-2-sulfonyl chloride in anhydrous dichloromethane with a base like triethylamine to scavenge HCl .
• Critical Parameters : Reaction time (6–12 hours for cyclization), temperature (reflux at 80–100°C), stoichiometric ratios (1:1.2 for sulfonylation), and solvent purity to avoid side reactions .

Q. How should researchers characterize the structural integrity of this compound using spectroscopic methods?

• Methodological Answer :

• ¹H/¹³C NMR : Confirm piperidine ring protons (δ 1.5–3.0 ppm) and sulfonyl/thiophene signals (δ 7.0–8.5 ppm). Cross-validate with DEPT-135 for carbon hybridization .
• IR Spectroscopy : Identify sulfonyl S=O stretches (~1350 cm⁻¹) and oxadiazole C=N vibrations (~1600 cm⁻¹) .
• Mass Spectrometry (HRMS) : Verify molecular ion peaks (e.g., [M+H]⁺) with <2 ppm error .

Q. What preliminary biological assays are recommended to assess its bioactivity?

• Methodological Answer :

• Antibacterial Screening : Use agar diffusion assays against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains, with ciprofloxacin as a positive control .
• Enzyme Inhibition : Test against acetylcholinesterase or COX-2 via spectrophotometric assays (IC₅₀ calculations) .
• Cytotoxicity : MTT assays on mammalian cell lines (e.g., HEK-293) to establish safety thresholds .

Advanced Research Questions

Q. How can factorial design optimize the synthesis conditions for improved efficiency?

• Methodological Answer :

• Factors : Vary temperature (70–110°C), catalyst loading (0.5–2.0 eq), and solvent polarity (DMF vs. acetonitrile).
• Response Surface Methodology (RSM) : Use a central composite design to model interactions between variables and predict optimal yield .
• Validation : Confirm predicted yields (±5% error) through triplicate runs .

Q. What strategies resolve contradictions in spectral data versus computational predictions?

• Methodological Answer :

• Hybrid Approach : Compare experimental NMR shifts with DFT-calculated (B3LYP/6-311+G(d,p)) chemical shifts. Discrepancies >0.5 ppm may indicate conformational flexibility or impurities .
• Dynamic NMR : Probe temperature-dependent spectra to identify rotameric equilibria in sulfonyl or oxadiazole groups .

Q. What computational approaches model its pharmacokinetic properties?

• Methodological Answer :

• ADMET Prediction : Use SwissADME or PreADMET to estimate logP (lipophilicity), BBB permeability, and CYP450 inhibition.
• Molecular Dynamics (MD) : Simulate membrane permeation using CHARMM-GUI to assess bioavailability .
• Docking Studies : Target proteins (e.g., bacterial DNA gyrase) via AutoDock Vina to predict binding modes and affinity .

Q. How to analyze structure-activity relationships (SAR) for guiding bioactivity optimization?

• Methodological Answer :

• Substituent Variation : Synthesize analogs with electron-withdrawing (e.g., -NO₂) or donating (e.g., -OCH₃) groups on the phenyl ring.
• QSAR Modeling : Employ partial least squares (PLS) regression to correlate descriptors (e.g., Hammett σ) with IC₅₀ values .
• Cluster Analysis : Group compounds by bioactivity profiles using PCA to identify critical pharmacophores .

Q. How can researchers validate mechanisms of action using molecular docking and in vitro assays?

• Methodological Answer :

• Docking Validation : Perform blind docking against a target library (e.g., PDB) using Glide SP/XP. Refine poses with Prime MM-GBSA .
• Competitive Binding Assays : Use fluorescence polarization or SPR to measure dissociation constants (Kd) for top docking hits .
• Gene Knockdown : Apply CRISPR/Cas9 to silence putative targets and assess loss of compound efficacy .